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Compound of Interest

Compound Name: Adhesamine

Cat. No.: B1224519 Get Quote

Essential Safety and Handling Guide for
Adhesamine
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, logistical, and operational guidance for

the handling of Adhesamine. The following procedures are designed to ensure the safe use of

Adhesamine in a laboratory setting, covering everything from personal protective equipment to

disposal.

Personal Protective Equipment (PPE) and Safety
Measures
While Adhesamine is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is essential to ensure a safe working environment. The following

table summarizes the recommended personal protective equipment and safety measures.
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Category Recommendation Details

Eye Protection
Safety goggles with side-

shields

Essential to protect eyes from

potential splashes.

Hand Protection Protective gloves

Use standard laboratory

gloves (e.g., nitrile) to prevent

skin contact.

Skin and Body Protection Impervious clothing (Lab coat)
A standard lab coat is sufficient

to protect skin and clothing.

Respiratory Protection
Suitable respirator (if

dust/aerosol is generated)

Use in a well-ventilated area. A

respirator is recommended if

there is a risk of inhaling dust

or aerosols.

Ventilation Adequate ventilation

Always handle Adhesamine in

a well-ventilated laboratory

space or under a chemical

fume hood.

Safety Stations
Accessible safety shower and

eye wash station

Ensure that a safety shower

and eyewash station are

readily accessible in the event

of an emergency.

Operational Plans: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Adhesamine and

ensuring laboratory safety.
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Aspect Procedure

Handling

Avoid inhalation, and contact with eyes and

skin. Avoid the formation of dust and aerosols.

Use only in areas with appropriate exhaust

ventilation.[1]

Storage
Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Reconstitution

Following reconstitution, it is recommended to

aliquot and freeze at -20°C. Stock solutions are

reported to be stable for up to one month at

-20°C.[2]

Emergency and First Aid Procedures
In the event of exposure or a spill, follow these immediate first aid and emergency procedures.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water, occasionally lifting the upper and lower

eyelids. Remove any contact lenses. Continue

to rinse for at least 15 minutes and seek prompt

medical attention.[1]

Skin Contact

Rinse the skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. If irritation persists, seek medical

attention.[1]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide respiratory support.

Seek medical attention if symptoms persist.[1]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Spill

For small spills, absorb the solution with a non-

combustible absorbent material (e.g., sand,

diatomite). Decontaminate surfaces by

scrubbing with alcohol. For large spills,

evacuate the area and prevent the substance

from entering drains. Use full personal

protective equipment during cleanup.

Disposal Plan
Dispose of Adhesamine and any contaminated materials in accordance with local, state, and

federal regulations.
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Waste Type Disposal Method

Unused Adhesamine

Dispose of the substance in accordance with

prevailing country, federal, state, and local

regulations. Do not dispose of down the drain.

Contaminated Packaging

Conduct recycling or disposal in accordance

with prevailing country, federal, state, and local

regulations.

Contaminated Labware
Decontaminate surfaces and equipment by

scrubbing with alcohol before disposal.

Experimental Protocol: Coating Cell Culture
Surfaces with Adhesamine
Adhesamine is utilized in cell culture to promote cell adhesion, growth, and differentiation,

particularly for neuronal cells. The following is a general protocol for coating cell culture

surfaces.

Materials:

Adhesamine

Phosphate-Buffered Saline (PBS)

Glass coverslips or cell culture plates

Sterile water

Procedure:

Prepare Adhesamine Solution: Dissolve Adhesamine in PBS to a final concentration of 20

μg/ml.

Coating: Add the Adhesamine solution to the cell culture surface (e.g., glass coverslips,

multi-well plates), ensuring the entire surface is covered.
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Incubation: Incubate the cultureware overnight at room temperature (24-26°C).

Washing: Before seeding the cells, thoroughly wash the coated surfaces three times with

sterilized water to remove any unbound Adhesamine.

Cell Seeding: The coated surfaces are now ready for cell seeding.

Signaling Pathway of Adhesamine
Adhesamine promotes cell adhesion and growth by interacting with cell surface molecules and

activating downstream signaling pathways. It has been shown to bind to heparan sulfate on the

cell surface, which in turn activates Focal Adhesion Kinase (FAK) and the Mitogen-Activated

Protein Kinase (MAPK) pathway. This signaling cascade is crucial for cell adhesion,

differentiation, and survival.

Adhesamine Heparan Sulfate
(on cell surface)

FAK
(Focal Adhesion Kinase)

Activation MAPK
(Mitogen-Activated

Protein Kinase)

Activation Cellular Response
(Adhesion, Growth, Differentiation)

Click to download full resolution via product page

Adhesamine Signaling Pathway

Quantitative Data
The following tables summarize the available quantitative data for Adhesamine. Note that for

many physical and chemical properties, specific data is not available in the provided safety

data sheets.

Physical and Chemical Properties
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Property Value

Formula C24H32Cl4N8O2S2

Molecular Weight 670.51

Appearance Data not available

Odor Data not available

Melting Point Data not available

Boiling Point Data not available

Flash Point Data not available

Solubility Data not available

Toxicological Information

Effect Result

Acute toxicity Data not available

Skin corrosion/irritation Data not available

Serious eye damage/irritation Data not available

Respiratory or skin sensitization Data not available

Germ cell mutagenicity Data not available

Carcinogenicity Data not available

Reproductive toxicity Data not available

Exposure Controls

Parameter Value

Occupational Exposure Limit Values No data available
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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